Cas no 497918-12-4 (Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester)

497918-12-4 structure
Product name:Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester
CAS No:497918-12-4
MF:C12H19NO7
MW:289.281764268875
CID:1534873
Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester
- Butanedioic acid, 2-(2-nitro-5-oxohexyl)-, 1,4-dimethyl ester
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- Inchi: 1S/C12H19NO7/c1-8(14)4-5-10(13(17)18)6-9(12(16)20-3)7-11(15)19-2/h9-10H,4-7H2,1-3H3
- InChI Key: JZDUKCRXPAOABO-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(CC([N+]([O-])=O)CCC(=O)C)CC(OC)=O
Computed Properties
- Exact Mass: 289.11617
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Boiling Point: 414.2±45.0 °C(Predicted)
- PSA: 112.81
- pka: 7.34±0.13(Predicted)
Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester Related Literature
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
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